Oxotremorine
Cat. No. B1194727
:
70-22-4
M. Wt: 206.28 g/mol
InChI Key: RSDOPYMFZBJHRL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH3:18][CH2:19][OH:20].[N:1]1([CH2:6][C:7]#[C:8][CH2:9][N:10]2[C:11](=[O:15])[CH2:12][CH2:13][CH2:14]2)[CH2:2][CH2:3][CH2:4][CH2:5]1.[Pt:16]=[O:17]>>[N:1]1([CH2:6][CH2:7][CH2:8][CH2:9][N:10]2[C:11](=[O:15])[CH2:12][CH2:13][CH2:14]2)[CH2:2][CH2:3][CH2:4][CH2:5]1
|
Inputs
Step One
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C1CCCN1CC#CCN1CCCC1
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[Pt]
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
O=C1CCCN1CCCCN1CCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
